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fluorescein

Cat. No.: B026126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pentafluorobenzenesulfonyl fluorescein is a highly selective fluorescent probe for the

detection of hydrogen peroxide (H₂O₂). It operates through a non-oxidative mechanism,

offering significant advantages over traditional reactive oxygen species (ROS) probes. This

technical guide provides an in-depth overview of its properties, mechanism, and applications,

with a focus on experimental protocols and data presentation for research and development.

Pentafluorobenzenesulfonyl fluorescein itself is non-fluorescent. Its activation relies on the

specific perhydrolysis of its sulfonyl linkage by hydrogen peroxide. This reaction releases the

highly fluorescent molecule, fluorescein, enabling the quantification of H₂O₂ levels in various

biological systems, including whole cells.[1][2] Its selectivity for H₂O₂ over other ROS, such as

hydroxyl radical, superoxide anion, and singlet oxygen, makes it a valuable tool for studying

oxidative stress and related signaling pathways.[2][3]

Core Properties
The fundamental physicochemical properties of Pentafluorobenzenesulfonyl fluorescein are

summarized in the table below, providing essential information for its use in experimental

settings.
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Property Value Reference

CAS Number 728912-45-6 [2]

Molecular Formula C₂₆H₁₁F₅O₇S [2]

Formula Weight 562.4 g/mol [2]

Purity ≥98% [2]

Excitation Wavelength (λex) 485 ± 20 nm [2]

Emission Wavelength (λem) 530 ± 25 nm [2]

Appearance Crystalline solid [3]

Storage -20°C [3]

Stability ≥ 4 years at -20°C [3]

Solubility
Proper dissolution of the probe is critical for accurate and reproducible experimental results.

Solvent Solubility Reference

Dimethylformamide (DMF) ~30 mg/mL [3]

Dimethyl sulfoxide (DMSO) ~30 mg/mL [3]

Ethanol ~20 mg/mL [3]

1:1 DMSO:PBS (pH 7.2) ~0.25 mg/mL [3]

Note: For aqueous buffers, it is recommended to first dissolve the compound in DMSO and

then dilute with the aqueous buffer. Aqueous solutions are not recommended for storage for

more than one day.[3]

Mechanism of Action
The detection of hydrogen peroxide by Pentafluorobenzenesulfonyl fluorescein is a "turn-

on" fluorescence mechanism based on the cleavage of a sulfonyl ester linkage.
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Initial State Reaction

Final State

Pentafluorobenzenesulfonyl Fluorescein (Non-fluorescent)

Fluorescein (Highly Fluorescent)

Perhydrolysis

Pentafluorobenzenesulfonic Acid

Cleavage

Hydrogen Peroxide (H₂O₂)
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Fluorescein

Esterification Reaction

Pentafluorobenzenesulfonyl Chloride Base (e.g., Pyridine, Triethylamine)

Pentafluorobenzenesulfonyl Fluorescein

Purification (e.g., Chromatography)

Purified Product
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Cell Seeding & Culture

Treatment with Stimulus

Loading with Probe

Wash to Remove Excess Probe

Fluorescence Measurement

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b026126#what-is-pentafluorobenzenesulfonyl-
fluorescein]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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